Cas no 51115-75-4 (Butanamide,N,N,2,2-tetraethyl-3-methyl-)

Butanamide,N,N,2,2-tetraethyl-3-methyl- structure
51115-75-4 structure
Product Name:Butanamide,N,N,2,2-tetraethyl-3-methyl-
CAS No:51115-75-4
MF:C13H27NO
MW:213.359584093094
CID:371076
PubChem ID:3016602
Update Time:2025-04-19

Butanamide,N,N,2,2-tetraethyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Butanamide,N,N,2,2-tetraethyl-3-methyl-
    • N,N,2,2-tetraethyl-3-methylbutanamide
    • N,N,2,2-tetraethyl-3-methylbutyramide
    • SCHEMBL11326641
    • EINECS 256-982-8
    • 51115-75-4
    • DTXSID50199130
    • NS00032210
    • Inchi: 1S/C13H27NO/c1-7-13(8-2,11(5)6)12(15)14(9-3)10-4/h11H,7-10H2,1-6H3
    • InChI Key: DGDSEGJXQRTFBV-UHFFFAOYSA-N
    • SMILES: O=C(C(CC)(CC)C(C)C)N(CC)CC

Computed Properties

  • Exact Mass: 213.20941
  • Monoisotopic Mass: 213.209264
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.4
  • Topological Polar Surface Area: 20.3

Experimental Properties

  • Density: 0.86
  • Boiling Point: 257.3°Cat760mmHg
  • Flash Point: 92°C
  • Refractive Index: 1.444
  • PSA: 20.31
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